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Compound of Interest

Compound Name: 2-(tert-Butylamino)ethanol

Cat. No.: B146117

An In-depth Technical Guide to 2-(tert-Butylamino)ethanol

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and analysis of 2-(tert-Butylamino)ethanol, a versatile alkanolamine
used in various chemical syntheses. The information is intended for researchers, scientists,
and professionals in drug development and chemical manufacturing.

Core Properties of 2-(tert-Butylamino)ethanol

2-(tert-Butylamino)ethanol, with the CAS number 4620-70-6, is a bifunctional organic
compound containing both a secondary amine and a primary alcohol functional group.[1] Its
structure consists of an ethanol backbone substituted with a bulky tert-butyl group on the
nitrogen atom.[1] This steric hindrance influences its reactivity and makes it a valuable
intermediate in organic synthesis.[1]

Physical and Chemical Data

The quantitative physical and chemical properties of 2-(tert-Butylamino)ethanol are
summarized in the table below for easy reference.
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Property Value Source
Molecular Formula C6H15NO [L12103114115]
Molecular Weight 117.19 g/mol [1112][3]1[4][6]
Appearance White or off-white solid [1]

Melting Point 40-43 °C [11161[7]
Boiling Point 176-177 °C at 1013 hPa [6]

90-92 °C at 25 mm Hg

[7]

Density 0.867 g/mL at 25 °C [7]

0.86 g/cm3 at 20 °C [6]

Flash Point 69 °C [6]

CAS Number 4620-70-6 [L12113114151 7]
IUXYVKZUDNLISR-

InChl Key [2][4][5][6]
UHFFFAOYSA-N

SMILES CC(C)(C)NCCO [2][8]

Chemical Reactivity and Applications

The reactivity of 2-(tert-Butylamino)ethanol is dictated by its amino and hydroxyl groups. The

secondary amine can act as a base or a nucleophile, while the hydroxyl group can undergo

esterification, etherification, and oxidation. The bulky tert-butyl group provides steric hindrance,

which can be exploited for selective chemical transformations.[1]

Key applications include:

o Synthesis of B-lactams: It is used in the catalytic carbonylation of aliphatic amines to produce

beta-lactams.[7]

e COZ2 Absorption: As a hindered alkanolamine, it has been studied for its potential in CO2

capture processes.[7]
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e Precursor for Heterocyclic Compounds: It serves as a starting material for the synthesis of
various heterocyclic compounds, such as 1,2,3-alkyloxathiazolidine-2-oxides when reacted
with thionyl chloride.[9]

Experimental Protocols

The following sections provide detailed, representative methodologies for the synthesis and
analysis of 2-(tert-Butylamino)ethanol. These protocols are derived from established
chemical principles and may require optimization for specific laboratory conditions.

Synthesis of 2-(tert-Butylamino)ethanol

A common method for the synthesis of amino alcohols is the reductive amination of a carbonyl
compound or the reaction of an amine with an epoxide. An alternative approach involves the
reaction of an amine with a glycol, as outlined in the following generalized protocol.

Reaction: The synthesis can be achieved by reacting diethylene glycol with tert-butylamine in
the presence of a copper oxide or aluminum oxide catalyst and hydrogen gas.[10]

Materials:

Diethylene glycol

tert-Butylamine

Copper oxide/Aluminum oxide catalyst

Hydrogen gas

Solvent (if necessary, e.g., a high-boiling point ether)

Standard glassware for high-pressure reactions (e.g., a stainless-steel autoclave)
Procedure:

o Catalyst Activation: The catalyst is activated according to the manufacturer's instructions,
typically involving reduction under a hydrogen stream at an elevated temperature.[10]
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» Reactor Charging: The autoclave is charged with diethylene glycol, tert-butylamine (in a
molar ratio of 1:1 to 1:4), and the activated catalyst.[10]

» Reaction Conditions: The reactor is sealed, purged with nitrogen, and then pressurized with
hydrogen gas. The reaction mixture is heated to a temperature between 160-220 °C with
stirring. The pressure is maintained between 1 and 200 bar.[10]

e Monitoring: The reaction is monitored by taking aliquots (if the reactor setup allows) and
analyzing them by gas chromatography (GC) to determine the conversion of diethylene
glycol.[10]

o Work-up: Once the desired conversion is reached (typically 20-80%), the reactor is cooled to
room temperature, and the pressure is carefully released.[10] The crude reaction mixture is
filtered to remove the catalyst.

« Purification: The filtrate is then subjected to fractional distillation under reduced pressure to
separate the product, 2-(tert-Butylamino)ethanol, from unreacted starting materials and
any by-products. Unreacted starting materials can be recycled.[10]

Analysis by Gas Chromatography (GC)

The purity of 2-(tert-Butylamino)ethanol can be effectively determined using gas
chromatography.

Instrumentation:
e Gas chromatograph equipped with a Flame Ionization Detector (FID).

e Capillary column suitable for amine analysis (e.g., a DB-5 or equivalent). A specialized amine
column like an Rtx-5-amine is recommended for better peak shape.[10]

Procedure:

o Sample Preparation: A dilute solution of the 2-(tert-Butylamino)ethanol sample is prepared
in a suitable solvent, such as methanol or dichloromethane. A known concentration is used
for quantitative analysis.

e GC Conditions:
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[e]

Injector Temperature: 250 °C
o Detector Temperature: 280 °C

o Oven Temperature Program: An initial temperature of 60 °C, held for 2 minutes, followed
by a ramp of 10 °C/min to 280 °C, and a final hold for 5 minutes.[10] (This is a
representative program and should be optimized).

o Carrier Gas: Helium or Hydrogen at a constant flow rate.

« Injection: A small volume (e.g., 1 pL) of the prepared sample is injected into the GC.

» Data Analysis: The resulting chromatogram is analyzed to determine the retention time of the
main peak corresponding to 2-(tert-Butylamino)ethanol. The purity is calculated based on
the area percentage of the main peak relative to the total area of all peaks. For quantitative
analysis, a calibration curve is generated using standards of known concentration.

Visualized Workflows

The following diagrams illustrate the logical flow of the synthesis and analytical procedures.
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Caption: Synthetic workflow for 2-(tert-Butylamino)ethanol.
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Caption: Analytical workflow for purity determination by GC.

Safety and Handling
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2-(tert-Butylamino)ethanol is classified as harmful if swallowed and can cause severe skin
burns and eye damage.[8] It is also harmful in contact with skin.[8]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection when handling this chemical.[11][12]

e Handling: Use only in a well-ventilated area.[11][12] Avoid breathing dust, fumes, gas, mist,
vapors, or spray.[11] Do not eat, drink, or smoke when using this product.[11][12]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1] Store
below +30°C.[7]

o First Aid:

o If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you
feel unwell.[11]

o If on Skin: Take off immediately all contaminated clothing. Rinse skin with water.[11]
o If Inhaled: Remove person to fresh air and keep comfortable for breathing.[11]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

Always consult the Safety Data Sheet (SDS) for complete safety and handling information
before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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